Cas no 31447-29-7 (11,11-d2-Linoleic acid)
11,11-d2-Linoleic acid structure
Product Name:11,11-d2-Linoleic acid
11,11-d2-Linoleic acid Chemical and Physical Properties
Names and Identifiers
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- 11,11-d2-Linoleic acid
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- Inchi: 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-/i8D2
- InChI Key: OYHQOLUKZRVURQ-ZVDPVMROSA-N
- SMILES: OC(=O)CCCCCCC/C=C\C([2H])([2H])/C=C\CCCCC
Computed Properties
- Exact Mass: 282.252783751g/mol
- Monoisotopic Mass: 282.252783751g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 37.3Ų
11,11-d2-Linoleic acid Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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